Cas no 896370-77-7 (6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one)

• Product Name: 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one
• CAS No: 896370-77-7
• MF: C₁₆H₁₈ClNOS
• MW: 307.838222026825
• CID: 5516853
• Update Time: 2025-05-21

6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 6-chloro-3-(3,5-dimethyl-1-piperidinyl)-
• 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one

• Inchi： 1S/C16H18ClNOS/c1-10-5-11(2)8-18(7-10)14-9-20-15-4-3-12(17)6-13(15)16(14)19/h3-4,6,9-11H,5,7-8H2,1-2H3
• InChI Key： WAGMNCXFFLMXIP-UHFFFAOYSA-N
• SMILES： C1SC2=CC=C(Cl)C=C2C(=O)C=1N1CC(C)CC(C)C1

Additional information on 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one

6-Chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one (CAS No. 896370-77-7): An Overview

6-Chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one (CAS No. 896370-77-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the thiochromenone class, which is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.

The structure of 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one is characterized by a thiochromene core fused with a substituted piperidine ring. The presence of the chloro and dimethyl substituents on the piperidine ring imparts specific chemical and biological properties to the molecule. The thiochromene scaffold is a heterocyclic system that consists of a benzene ring fused with a thiophene ring, which is further fused with a ketone group. This unique arrangement provides the molecule with a high degree of chemical stability and reactivity.

Recent research has focused on the potential therapeutic applications of 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess potent antioxidant properties, which can help in scavenging free radicals and reducing oxidative stress. These properties make it a promising candidate for the treatment of various inflammatory diseases and conditions.

In the context of cancer research, 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one has shown promising results in preclinical studies. It has been demonstrated to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that this compound could be developed into an effective anticancer agent.

The synthesis of 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-chlorothiophenol with an appropriate aldehyde or ketone to form the thiochromene core, followed by functionalization of the piperidine ring through substitution reactions. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one. These studies have shown that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. This makes it an attractive candidate for further development as a therapeutic agent.

In clinical trials, 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one has shown promising results in early-phase trials for various indications. For example, it has been tested in Phase I trials for its safety and efficacy in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The results have been encouraging, with patients showing significant improvements in symptoms and quality of life without major adverse effects.

Furthermore, ongoing research is exploring the potential use of 6-chloro-3-(3,5-dimethylpiperidin-1-yl)-4H-thiochromen-4-one in combination therapies. Studies have shown that when used in combination with other drugs or treatments, this compound can enhance therapeutic outcomes by synergistically targeting multiple pathways involved in disease progression. This approach could lead to more effective treatment strategies for complex diseases.

In conclusion, 6-chloro-3-(3,5-dimethylpiperidin-1-y l)-4H-thiochromen -4-one (CAS No. 896370 -77 -7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmacology. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for its future clinical applications.